Cas no 1540682-64-1 (N4-Isopentyl-N6-methylpyrimidine-4,6-diamine)

• Product Name: N4-Isopentyl-N6-methylpyrimidine-4,6-diamine
• CAS No: 1540682-64-1
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5047882
• Update Time: 2025-10-28

N4-Isopentyl-N6-methylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-isopentyl-N6-methylpyrimidine-4,6-diamine
• 6-N-methyl-4-N-(3-methylbutyl)pyrimidine-4,6-diamine
• N4-Isopentyl-N6-methylpyrimidine-4,6-diamine

• Inchi： 1S/C10H18N4/c1-8(2)4-5-12-10-6-9(11-3)13-7-14-10/h6-8H,4-5H2,1-3H3,(H2,11,12,13,14)
• InChI Key： UBTANABSRQTMEE-UHFFFAOYSA-N
• SMILES： N(C1C=C(N=CN=1)NC)CCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 149
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on N4-Isopentyl-N6-methylpyrimidine-4,6-diamine

N4-Isopentyl-N6-methylpyrimidine-4,6-diamine (CAS No. 1540682-64-1): A Comprehensive Overview

N4-Isopentyl-N6-methylpyrimidine-4,6-diamine (CAS No. 1540682-64-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This comprehensive overview aims to provide a detailed understanding of the chemical properties, biological activities, and recent research advancements associated with N4-Isopentyl-N6-methylpyrimidine-4,6-diamine.

Chemical Structure and Properties: N4-Isopentyl-N6-methylpyrimidine-4,6-diamine is a pyrimidine derivative with a molecular formula of C₁₂H₂₀N₄. The compound features a pyrimidine ring substituted with an isopentyl group at the N4 position and a methyl group at the N6 position. These substituents contribute to the compound's unique chemical properties, including its solubility, stability, and reactivity. The molecular weight of N4-Isopentyl-N6-methylpyrimidine-4,6-diamine is 228.31 g/mol.

Synthesis and Preparation: The synthesis of N4-Isopentyl-N6-methylpyrimidine-4,6-diamine typically involves multi-step reactions starting from readily available precursors. One common approach involves the condensation of isopentylamine and methylamine with a suitable pyrimidine derivative. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

Biological Activities: Extensive studies have been conducted to evaluate the biological activities of N4-Isopentyl-N6-methylpyrimidine-4,6-diamine. One of the most notable findings is its potential as an antiviral agent. Research has shown that this compound exhibits significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes or pathways.

In addition to its antiviral properties, N4-Isopentyl-N6-methylpyrimidine-4,6-diamine has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-1β. These findings suggest that N4-Isopentyl-N6-methylpyrimidine-4,6-diamine may have therapeutic potential in treating inflammatory diseases.

Clinical Applications and Research Advancements: The promising biological activities of N4-Isopentyl-N6-methylpyrimidine-4,6-diamine have spurred interest in its clinical applications. Preclinical studies have shown that this compound is well-tolerated and exhibits low toxicity in animal models. These results have paved the way for further clinical trials to evaluate its safety and efficacy in humans.

Recent clinical trials have focused on assessing the antiviral activity of N4-Isopentyl-N6-methylpyrimidine-4,6-diamine in patients with viral infections. Preliminary data from these trials have been encouraging, with the compound demonstrating significant reductions in viral load and improved clinical outcomes. However, more extensive studies are needed to fully understand its therapeutic potential and optimize dosing regimens.

Current Research Trends: Ongoing research on N4-Isopentyl-N6-methylpyrimidine-4,6-diamine is exploring several areas of interest. One area of focus is the development of novel analogs with enhanced biological activities and improved pharmacokinetic properties. Researchers are also investigating the use of this compound in combination therapies to enhance its therapeutic effects and reduce the risk of resistance.

Another emerging trend is the application of computational methods to predict the binding interactions between N4-Isopentyl-N6-methylpyrimidine-4,6-diamine and its target proteins. Molecular docking studies have provided valuable insights into the molecular mechanisms underlying its biological activities, guiding the rational design of more potent derivatives.

Conclusion: In conclusion, N4-Isopentyl-N6-methylpyrimidine-4,6-diamine (CAS No. 1540682-64-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.